(Z)-6-hydroxy-4-methyl-2-(pyridin-4-ylmethylene)-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-hydroxy-4-methyl-2-(pyridin-4-ylmethylidene)-7-(pyrrolidin-1-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C20H20N2O3/c1-13-10-16(23)15(12-22-8-2-3-9-22)20-18(13)19(24)17(25-20)11-14-4-6-21-7-5-14/h4-7,10-11,23H,2-3,8-9,12H2,1H3/b17-11-
• InChI Key: DJZDTEQZDPRZCN-BOPFTXTBSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC=NC=C3)O2)CN4CCCC4)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC=NC=C3)/O2)CN4CCCC4)O
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol
• CAS No.: 904009-81-0

Description

(Z)-6-hydroxy-4-methyl-2-(pyridin-4-ylmethylene)-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C20H20N2O3 and its molecular weight is 336.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

The synthesis of complex organic molecules often involves reactions with various nucleophiles under acidic or basic conditions. For instance, the synthesis of 7-substituted 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones demonstrates the chemical reactivity of 7-hydroxy derivatives with nucleophiles, leading to a variety of synthetic applications including the production of 7-methylene derivatives and fused tricyclic derivatives (Goto et al., 1991). Such methodologies could be applicable in the synthesis and modification of the specified compound, indicating its potential for serving as a precursor in organic synthesis.

Catalytic Activities and Polymerization

Zinc complexes have been synthesized and characterized for their catalytic activities, particularly in the copolymerization of epoxides and carbon dioxide, showcasing the role of metal-organic frameworks in facilitating chemical reactions (Darensbourg et al., 1999). The structural specificity and catalytic efficiency of such complexes highlight the potential of (Z)-6-hydroxy-4-methyl-2-(pyridin-4-ylmethylene)-7-(pyrrolidin-1-ylmethyl)benzofuran-3(2H)-one in catalyzing similar reactions, contributing to green chemistry and sustainable processes.

Biological Imaging Applications

The development of fluorescent Zn(II) sensors for biological imaging applications illustrates the utility of complex organic molecules in the bio-medical field. These sensors, designed for midrange affinity towards Zn(II), enable significant fluorescence turn-on following Zn(II) addition and exhibit improved selectivity for Zn(II) over other metals. Such applications underscore the relevance of structurally related compounds in developing novel probes for cellular and molecular biology research (Nolan et al., 2006).